Cas no 1361583-70-1 (2-Fluoro-6-(perchlorophenyl)pyridine)

• Product Name: 2-Fluoro-6-(perchlorophenyl)pyridine
• CAS No: 1361583-70-1
• MF: C₁₁H₃Cl₅FN
• MW: 345.411621332169
• CID: 4923695
• Update Time: 2025-05-19

2-Fluoro-6-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(perchlorophenyl)pyridine

• Inchi： 1S/C11H3Cl5FN/c12-7-6(4-2-1-3-5(17)18-4)8(13)10(15)11(16)9(7)14/h1-3H
• InChI Key： XBWRRYVRMQEZTN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(N=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 6.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-6-(perchlorophenyl)pyridine

Comprehensive Analysis of 2-Fluoro-6-(perchlorophenyl)pyridine (CAS No. 1361583-70-1): Properties, Applications, and Industry Insights

2-Fluoro-6-(perchlorophenyl)pyridine (CAS No. 1361583-70-1) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated heterocycles, which are widely studied for their unique electronic properties and reactivity. The presence of both fluoro and perchlorophenyl substituents on the pyridine ring enhances its potential as a building block for advanced materials and bioactive molecules.

In recent years, the demand for fluorinated pyridines like 2-Fluoro-6-(perchlorophenyl)pyridine has surged due to their applications in drug discovery. Researchers are particularly interested in how the electron-withdrawing effects of the perchlorophenyl group influence the compound's interactions with biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where subtle modifications to a molecule's structure can dramatically alter its efficacy.

The synthesis of CAS No. 1361583-70-1 typically involves cross-coupling reactions between halogenated pyridines and perchlorophenyl reagents, a process that has been optimized for high yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry are now being explored to improve the scalability of this compound, addressing the industry's need for green chemistry solutions and process intensification.

From an analytical perspective, 2-Fluoro-6-(perchlorophenyl)pyridine exhibits distinctive characteristics in NMR spectroscopy and mass spectrometry, making it easily identifiable in complex mixtures. These properties are crucial for quality control in manufacturing and for metabolic studies in pharmaceutical development. The compound's lipophilicity parameters (logP) and hydrogen bonding capacity are frequently calculated using computational chemistry models, reflecting the industry's shift toward in silico prediction methods.

In material science applications, the π-conjugated system of this pyridine derivative shows promise for organic electronic devices. Its ability to modify charge transport properties makes it interesting for OLED materials and organic semiconductors - areas experiencing rapid growth due to the demand for flexible electronics. Recent patents have highlighted its potential as a ligand in catalytic systems, particularly for cross-coupling reactions used in polymer synthesis.

Environmental considerations regarding halogenated compounds have led to increased research into the biodegradation pathways of molecules like 2-Fluoro-6-(perchlorophenyl)pyridine. Regulatory agencies are particularly interested in its environmental fate and ecotoxicological profile, prompting the development of advanced analytical methods for trace detection in environmental samples. This aligns with the broader industry focus on green chemistry principles and sustainable molecular design.

The commercial availability of CAS 1361583-70-1 has expanded significantly, with suppliers offering various custom synthesis options and derivatization services. Market analysis indicates growing demand from contract research organizations (CROs) and academic research institutions, particularly those working on fluorine chemistry and heterocyclic compound libraries. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential considerations for end-users.

Future research directions for 2-Fluoro-6-(perchlorophenyl)pyridine may explore its potential in metal-organic frameworks (MOFs) or as a proteolysis-targeting chimera (PROTAC) warhead in drug development. The compound's versatility ensures it will remain relevant across multiple scientific disciplines, from medicinal chemistry to advanced material science, making it a valuable subject for ongoing investigation and application development.